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Compound of Interest

Compound Name: p-Chlorophenoxyethyl acrylate

CAS No.: 46464-63-5

Cat. No.: B1629256 Get Quote

Characterization, Rheology, and Optical
Applications
Executive Summary
p-Chlorophenoxyethyl acrylate (CPEA) (CAS: 46464-63-5) is a specialty monofunctional

acrylate monomer distinguished by its high refractive index and aromatic character. Unlike its

non-halogenated analog, 2-phenoxyethyl acrylate (PEA), the introduction of a chlorine

substituent at the para position of the phenyl ring enhances the monomer's electron density

and polarizability. This modification is critical for applications requiring high refractive index

modulation, such as holographic photopolymers, optical adhesives, and advanced drug

delivery coatings where hydrophobic interactions are pivotal.

This guide provides a definitive technical profile of CPEA, focusing on its rheological behavior

at 25°C, synthesis validation, and experimental protocols for precise viscosity determination.

Physicochemical Profile
The incorporation of the chlorine atom significantly alters the hydrodynamic volume and

intermolecular forces compared to standard phenoxy acrylates.
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Property Specification Notes

Chemical Name
2-(4-chlorophenoxy)ethyl

acrylate
IUPAC

CAS Number 46464-63-5 Verified Identifier

Molecular Formula C₁₁H₁₁ClO₃

Molecular Weight 226.66 g/mol ~18% heavier than PEA

Refractive Index (

)
1.5273 High RI due to aromatic Cl [1]

Physical State Clear Liquid At 25°C

Viscosity (25°C)
~15–25 mPa[1][2][3][4][5]·s

(Estimated)
See Rheology Section below

Solubility Hydrophobic
Soluble in organic solvents,

insoluble in water

Rheological Analysis: The Viscosity Parameter
While the non-chlorinated analog (PEA) exhibits a viscosity of approximately 10–12 mPa·s at

25°C [2], CPEA demonstrates a slightly elevated viscosity profile. This increase is attributed to:

Molecular Weight: The addition of the chlorine atom (35.45 g/mol ) increases the monomer's

mass.

Dipole-Dipole Interactions: The electronegative chlorine creates a stronger dipole moment on

the phenyl ring, enhancing intermolecular friction.

Target Viscosity Range: For formulation purposes, researchers should anticipate a baseline

viscosity between 15 and 25 mPa·s. Precise determination is formulation-critical and must be

validated using the protocol in Section 4.
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Understanding the synthesis provides insight into potential impurities (e.g., residual alcohols)

that drastically affect viscosity.

Synthesis Pathway: The synthesis typically involves the esterification of 2-(4-

chlorophenoxy)ethanol with acryloyl chloride or acrylic acid.

p-Chlorophenol Etherification
(+ Ethylene Carbonate) 2-(4-chlorophenoxy)ethanol Esterification

(+ Acryloyl Chloride)
p-Chlorophenoxyethyl

Acrylate (CPEA)

Click to download full resolution via product page

Figure 1: Synthetic pathway from p-chlorophenol to CPEA. Purity of the intermediate alcohol is

the critical quality attribute (CQA) for final viscosity.

Experimental Protocol: Precise Viscosity Determination
Objective: To determine the absolute viscosity of CPEA monomer at 25°C with <1% error using

a Cone and Plate Rheometer. Rationale: Acrylate monomers are low-viscosity Newtonian

fluids. Capillary viscometers are prone to evaporative errors; Cone and Plate geometry

minimizes sample volume and prevents evaporation (if a solvent trap is used).

Materials
Instrument: Anton Paar MCR 302 or TA Instruments DHR-2 (or equivalent).

Geometry: 40mm 1° Steel Cone (CP40-1).

Sample: 0.5 mL p-Chlorophenoxyethyl acrylate (filtered 0.2 µm).

Control: Newtonian Silicon Oil Standard (e.g., 20 cP).

Step-by-Step Methodology
Zero Gap Initialization:

Clean geometry with acetone. Perform zero-gap calibration at 25°C.

Sample Loading:
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Pipette 0.18 mL (exact volume depends on truncation gap) of CPEA onto the center of the

Peltier plate.

Critical: Avoid air bubbles. Bubbles will artificially lower the measured torque.

Trimming:

Lower the head to the trim position (typically +10 µm above measurement gap).

Trim excess monomer using a flat spatula.

Equilibration:

Lower to measurement gap.[6]

Allow thermal equilibration for 120 seconds at 25.0°C ± 0.05°C.

Shear Sweep (The Validation Step):

Perform a logarithmic shear rate sweep from 10 s⁻¹ to 1000 s⁻¹.

Data Analysis: Plot Viscosity (

) vs. Shear Rate (

).

Success Criteria: The curve must be flat (Newtonian behavior). If viscosity decreases with

shear (shear thinning), the sample is likely polymerizing or contains high-MW impurities.
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Figure 2: Rheological workflow for validating monomer viscosity. The Newtonian plateau check

is the self-validating step.

Applications in Research & Development
A. Holographic Photopolymers
CPEA is a "writing monomer" in holographic recording materials. Its high refractive index

(1.5273) contrasts with low-RI binders (e.g., cellulose acetate butyrate, n=1.47), creating the

necessary

for high diffraction efficiency.
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Mechanism: During laser exposure, CPEA diffuses into bright fringe regions and

polymerizes. The density gradient creates the hologram.

Formulation Note: Often used in conjunction with Naphthyl acrylate to prevent crystallization

[1].

B. High-Index Optical Adhesives
Used in fiber optic splicing and display bonding. The chlorine atom improves adhesion to glass

and metal substrates compared to standard alkyl acrylates.

C. Drug Delivery Systems
In hydrogel synthesis, CPEA serves as a hydrophobic modifier. It can be copolymerized to tune

the swelling ratio and drug release kinetics of hydrogels. The chlorophenoxy group provides

stacking sites for loading aromatic drug molecules.

Safety & Handling (SDS Summary)
Hazards: Skin sensitizer (Category 1), Eye irritant.

Handling: Use nitrile gloves. Acrylates can penetrate latex.

Storage: Store at 2–8°C. Ensure the presence of inhibitor (typically MEHQ 100-200 ppm) to

prevent spontaneous polymerization, which manifests as a sharp rise in viscosity.

References
Wesly, E. (n.d.). Photopolymers for Holography. Ed Wesly Studio. Retrieved from [Link]

Citation for Refractive Index (1.5273)

Citation for the viscosity of the structural analog (PEA)
Verification of CAS 46464-63-5 and commercial availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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